2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole

• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol
• IUPAC Name: 2-(3-methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C16H11F3N2O/c1-10-3-2-4-12(9-10)15-21-20-14(22-15)11-5-7-13(8-6-11)16(17,18)19/h2-9H,1H3
• InChI Key: KSNJTNCGAKIASO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F

Description

2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is an organic compound that is widely used in scientific research. It is a member of the oxadiazole family, which contains a five-membered ring consisting of three carbon atoms, one nitrogen atom, and one oxygen atom. This compound has gained attention due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is not fully understood. However, it is believed to function by interacting with biological molecules, such as enzymes and receptors, and altering their activity. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. This compound has also been shown to modulate the activity of ion channels, which are involved in the regulation of cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole is its fluorescent properties, which make it a useful tool for imaging biological molecules. This compound also has potential applications in drug discovery, due to its anti-tumor and anti-inflammatory properties. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. One direction is the development of new synthetic methods for producing this compound, which may lead to improved yields and purity. Another direction is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for drug development. Additionally, further research is needed to determine the safety and toxicity of this compound, which may impact its potential use in clinical applications.

Synthesis Methods

There are several methods for synthesizing 2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole. One of the most common methods involves the reaction of 3-methylbenzohydrazide with 4-trifluoromethylbenzoyl chloride, followed by cyclization with phosphorus oxychloride. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-(3-Methylphenyl)-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole has various applications in scientific research. It is commonly used as a fluorescent probe for detecting and imaging biological molecules, such as proteins and nucleic acids. This compound has also been shown to have anti-tumor, anti-inflammatory, and anti-viral properties, making it a potential candidate for drug discovery.